Ethyl 3-(5-cyano-2-nitrophenyl)-2-oxopropanoate
Cat. No. B8658187
M. Wt: 262.22 g/mol
InChI Key: WBVPBHUKCRDTRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07629376B2
Procedure details
Add to 1.2 g 3-(5-cyano-2-nitrophenyl)-2-oxopropionic acid ethyl ester 2 (m=0) in EtOH (40 mL), 10% Pd/C (0.40 g) and stir under a hydrogen atmosphere until the theoretical amount of hydrogen is absorbed. Filter the mixture and concentrate the filtrate to afford 1.1 g of crude product. Purify by chromatography on SiO2 eluting with CH2Cl2. Concentrate the desired fractions and vacuum dry the residue over night (40° C.) to provide the title compound (0.5 g) as white crystals, Rf=0.9 (silica gel, 10% MeOH/CH2Cl2).
Quantity
1.2 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4](=[O:19])[C:5](=O)[CH2:6][C:7]1[CH:12]=[C:11]([C:13]#[N:14])[CH:10]=[CH:9][C:8]=1[N+:15]([O-])=O)[CH3:2].[H][H]>CCO.[Pd]>[CH2:1]([O:3][C:4]([C:5]1[NH:15][C:8]2[C:7]([CH:6]=1)=[CH:12][C:11]([C:13]#[N:14])=[CH:10][CH:9]=2)=[O:19])[CH3:2]
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Inputs
Step One
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Name
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|
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Quantity
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1.2 g
|
|
Type
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reactant
|
|
Smiles
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C(C)OC(C(CC1=C(C=CC(=C1)C#N)[N+](=O)[O-])=O)=O
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Name
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|
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Quantity
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40 mL
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Type
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solvent
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Smiles
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CCO
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Name
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Quantity
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0.4 g
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
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is absorbed
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FILTRATION
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Type
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FILTRATION
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|
Details
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Filter the mixture
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrate the filtrate
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CUSTOM
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Type
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CUSTOM
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Details
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to afford 1.1 g of crude product
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
Purify by chromatography on SiO2 eluting with CH2Cl2
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
Concentrate the desired fractions and vacuum
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
dry the residue over night (40° C.)
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
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Smiles
|
C(C)OC(=O)C=1NC2=CC=C(C=C2C1)C#N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.5 g | |
| YIELD: CALCULATEDPERCENTYIELD | 51% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
